Cas no 1904323-60-9 (N-(5-chloro-2-cyanophenyl)-2-(oxolan-3-yloxy)pyridine-4-carboxamide)

• Product Name: N-(5-chloro-2-cyanophenyl)-2-(oxolan-3-yloxy)pyridine-4-carboxamide
• CAS No: 1904323-60-9
• MF: C₁₇H₁₄ClN₃O₃
• MW: 343.764362812042
• CID: 5549592
• Update Time: 2025-10-15

N-(5-chloro-2-cyanophenyl)-2-(oxolan-3-yloxy)pyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(5-chloro-2-cyanophenyl)-2-(oxolan-3-yloxy)pyridine-4-carboxamide

• Inchi： 1S/C17H14ClN3O3/c18-13-2-1-12(9-19)15(8-13)21-17(22)11-3-5-20-16(7-11)24-14-4-6-23-10-14/h1-3,5,7-8,14H,4,6,10H2,(H,21,22)
• InChI Key： XGVKKDDBNCAWRT-UHFFFAOYSA-N
• SMILES： C1(OC2CCOC2)=NC=CC(C(NC2=CC(Cl)=CC=C2C#N)=O)=C1

Additional information on N-(5-chloro-2-cyanophenyl)-2-(oxolan-3-yloxy)pyridine-4-carboxamide

Professional Introduction to N-(5-chloro-2-cyanophenyl)-2-(oxolan-3-yloxy)pyridine-4-carboxamide (CAS No. 1904323-60-9)

N-(5-chloro-2-cyanophenyl)-2-(oxolan-3-yloxy)pyridine-4-carboxamide, identified by its CAS number 1904323-60-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The unique structural features of this molecule, particularly the presence of a pyridine core substituted with a chloro and cyano group on the phenyl ring, as well as an oxolaneoxy group on the pyridine ring, contribute to its distinctive chemical and biological properties.

The synthesis of N-(5-chloro-2-cyanophenyl)-2-(oxolan-3-yloxy)pyridine-4-carboxamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the cyano group at the 2-position of the phenyl ring enhances the electron-withdrawing effect, which can influence the overall reactivity and binding affinity of the molecule. Similarly, the oxolaneoxy group at the 2-position of the pyridine ring introduces a heterocyclic moiety that can contribute to solubility and metabolic stability. These structural elements are critical in determining the compound's pharmacokinetic profile and potential therapeutic applications.

In recent years, there has been a growing interest in developing novel small molecules that target specific biological pathways associated with various diseases. N-(5-chloro-2-cyanophenyl)-2-(oxolan-3-yloxy)pyridine-4-carboxamide has been investigated for its potential role in modulating enzyme activity and receptor interactions. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain kinases and transcription factors, which are key players in cancer progression and inflammatory responses. The chloro and cyano substituents are particularly noteworthy, as they have been shown to enhance binding affinity to biological targets by improving hydrophobic interactions and electronic complementarity.

The oxolaneoxy group in the structure of N-(5-chloro-2-cyanophenyl)-2-(oxolan-3-yloxy)pyridine-4-carboxamide also contributes to its unique pharmacological properties. This moiety can enhance solubility in aqueous environments while maintaining metabolic stability, which is crucial for drug delivery systems. Additionally, the presence of an amide group at the 4-position of the pyridine ring provides a site for further functionalization, allowing for the development of derivatives with enhanced bioavailability and target specificity. These features make this compound a valuable scaffold for drug discovery efforts.

The latest research in medicinal chemistry has highlighted the importance of rational drug design, where structural modifications are guided by detailed understanding of molecular interactions. N-(5-chloro-2-cyanophenyl)-2-(oxolan-3-yloxy)pyridine-4-carboxamide exemplifies this approach, as its design incorporates multiple pharmacophoric elements that are known to enhance biological activity. Computational modeling studies have been instrumental in predicting how these structural features will interact with biological targets, providing insights into potential mechanisms of action. These studies have also helped identify key residues on the target proteins that are critical for binding affinity, guiding further optimization efforts.

In addition to its potential therapeutic applications, N-(5-chloro-2-cyanophenyl)-2-(oxolan-3-yloxy)pyridine-4-carboxamide has been explored for its role in chemical biology research. The compound's ability to modulate enzyme activity makes it a useful tool for studying signaling pathways and cellular processes. Researchers have utilized this molecule to investigate how changes in kinase activity can affect downstream signaling events, providing valuable insights into disease mechanisms. Furthermore, its structural complexity allows for detailed studies on molecular recognition processes, contributing to our fundamental understanding of how drugs interact with biological systems.

The synthesis and characterization of N-(5-chloro-2-cyanophenyl)-2-(oxolan-3-yloxy)pyridine-4-carboxamide have also led to advancements in synthetic methodologies. The development of efficient synthetic routes has enabled researchers to produce this compound on a larger scale, facilitating further biological testing and commercialization efforts. Advances in green chemistry principles have also been applied to improve the sustainability of these synthetic processes, reducing waste and minimizing environmental impact. These innovations highlight the importance of interdisciplinary approaches in pharmaceutical research.

The future prospects for N-(5-chloro-2-cyanophenyl)-2-(oxolan-3-yloxy)pyridine-4-carboxamide are promising, with ongoing research aimed at identifying new therapeutic applications and optimizing its pharmacological properties. Collaborative efforts between academic institutions and pharmaceutical companies are essential in translating laboratory findings into clinical candidates. As our understanding of disease mechanisms continues to evolve, compounds like this one will play a crucial role in developing innovative treatments for various conditions.

In conclusion, N-(5-chloro-2-cyanophenyl)-2-(oxolan-3-yloxy)pyridine-4-carboxamide (CAS No. 1904323-60-9)